Cas no 92086-93-6 (N-Benzyl-(S)-proline Hydrochloride)

N-Benzyl-(S)-proline Hydrochloride is a chiral proline derivative widely used in asymmetric synthesis and pharmaceutical research. Its key advantages include high enantiomeric purity, which is critical for stereoselective reactions, and its role as a versatile building block in peptidomimetics and organocatalysis. The benzyl group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. As a hydrochloride salt, it offers improved stability and handling compared to the free base. This compound is particularly valuable in the synthesis of biologically active compounds, where its rigid pyrrolidine ring structure contributes to conformational control. Its consistent quality and reliability make it a preferred choice for academic and industrial applications.

N-Benzyl-(S)-proline Hydrochloride structure

92086-93-6 structure

Product Name:N-Benzyl-(S)-proline Hydrochloride

CAS No:92086-93-6

MF:C₁₂H₁₆ClNO₂

MW:241.713942527771

MDL:MFCD07367715

CID:800377

PubChem ID:24213363

Update Time:2025-10-14

N-Benzyl-(S)-proline Hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Proline,1-(phenylmethyl)-, hydrochloride (1:1)
- 1-BENZYL-PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
- N-BENZYL-(S)-PROLINE, HYDROCHLORIDE
- BP hydrochloride
- N-benzyl-L-proline hydrochloride
- N-benzyl-S-proline hydrochloride
- 1-benzylpyrrolidine-2-carboxylic acid hydrochloride
- 1-benzylpyrrolidine-2-carboxylic acid;hydrochloride
- 1-benzylproline hydrochloride
- 92086-93-6
- 1-benzylpyrrolidine-2-carboxylic acid HCl
- Benzylproline hydrochloride
- 1-benzylpyrrolidine-2-carboxylicacidhydrochloride
- AKOS000283587
- FT-0663030
- H-GLU(OBZL)-OBZLHCL
- Z744592938
- SCHEMBL992441
- CS-0311049
- EN300-51299
- AKOS022171380
- N-Benzyl-(S)-proline Hydrochloride
- 2226439-52-5
- MDL： MFCD07367715
- Inchi： 1S/C12H15NO2.ClH/c14-12(15)11-7-4-8-13(11)9-10-5-2-1-3-6-10;/h1-3,5-6,11H,4,7-9H2,(H,14,15);1H
- InChI Key： ZNWHWMURQWRKED-UHFFFAOYSA-N
- SMILES： Cl.OC(C1CCCN1CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 241.08700
Monoisotopic Mass: 241.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Melting Point: 201-203°C
PSA: 40.54000
LogP: 2.47550

N-Benzyl-(S)-proline Hydrochloride Pricemore >>

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abcr	AB492682-1 g	1-Benzyl-L-proline hydrochloride, 95%; .	92086-93-6	95%	1g	€217.60	2023-05-18
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